Cas no 4670-16-0 (Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-)

• Product Name: Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-
• CAS No: 4670-16-0
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 1517782
• Update Time: 2024-08-24

Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-

• Inchi： 1S/C15H22O4/c1-3-4-5-6-7-8-11-9-12(19-2)10-13(16)14(11)15(17)18/h9-10,16H,3-8H2,1-2H3,(H,17,18)
• InChI Key： BEPMVOQYRLKNGJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(O)C=C(OC)C=C1CCCCCCC

Computed Properties

• Exact Mass: 266.15186

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 125-126 °C
• Boiling Point: 404.6±45.0 °C(Predicted)
• PSA: 66.76
• pka: 3.31±0.34(Predicted)